Cas no 1862967-24-5 (3-Bromo-1-(oxolan-3-ylmethyl)pyrazole)

• Product name: 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole
• CAS No: 1862967-24-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• MDL: MFCD32879083
• CID: 5614245
• PubChem ID: 130718730

3-Bromo-1-(oxolan-3-ylmethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole
• EN300-3277255
• 1862967-24-5
• 3-bromo-1-[(oxolan-3-yl)methyl]-1H-pyrazole
• 1H-Pyrazole, 3-bromo-1-[(tetrahydro-3-furanyl)methyl]-

• MDL： MFCD32879083
• Inchi： 1S/C8H11BrN2O/c9-8-1-3-11(10-8)5-7-2-4-12-6-7/h1,3,7H,2,4-6H2
• InChI Key： OOAUKSXZIOROLR-UHFFFAOYSA-N
• SMILES： BrC1C=CN(CC2COCC2)N=1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 318.1±12.0 °C(Predicted)
• pka: -0.37±0.10(Predicted)

Additional information on 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole

Comprehensive Overview of 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole (CAS No. 1862967-24-5): Properties, Applications, and Industry Insights

3-Bromo-1-(oxolan-3-ylmethyl)pyrazole (CAS No. 1862967-24-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative features a unique oxolan-3-ylmethyl substituent, which enhances its reactivity and potential applications in drug discovery. The compound's molecular structure combines a pyrazole core with a tetrahydrofuran (THF) derivative, making it a versatile intermediate for synthesizing more complex molecules.

Recent trends in medicinal chemistry highlight the growing demand for halogenated heterocycles like 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole. Researchers are particularly interested in its potential as a building block for kinase inhibitors, given the pyrazole moiety's prevalence in FDA-approved drugs. The bromine atom at the 3-position offers excellent opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are crucial in modern drug discovery pipelines.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under various conditions, making it suitable for multi-step organic synthesis. Its oxolane ring contributes to improved solubility in organic solvents compared to simpler pyrazole derivatives, addressing a common challenge in small molecule drug development. The compound's logP value and hydrogen bonding capacity make it particularly interesting for designing compounds with optimal ADME properties.

In the context of green chemistry advancements, 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole represents an important example of how sustainable synthetic routes can be developed for complex heterocycles. Recent publications have explored catalytic bromination methods and atom-economical approaches to its synthesis, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

The compound's potential extends beyond pharmaceuticals into material science applications. Its electron-rich aromatic system and polar functional groups make it a candidate for developing organic electronic materials or coordination complexes with transition metals. Researchers are investigating its use in creating luminescent materials and molecular sensors, capitalizing on the pyrazole ring's photophysical properties.

Quality control of 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's structural characterization is crucial given its potential as a pharmaceutical intermediate, with particular attention to regioisomeric purity and residual solvent content.

From a commercial perspective, the demand for high-purity pyrazole derivatives like 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole continues to grow, driven by expanding drug discovery programs worldwide. Suppliers are increasingly offering custom synthesis services and scale-up capabilities for this compound, catering to the needs of both academic researchers and industrial R&D teams.

Future research directions for this compound likely include exploration of its biological activity profile, particularly in targeted therapies for various diseases. The combination of its pyrazole pharmacophore with the oxolane moiety presents intriguing possibilities for structure-activity relationship studies and lead optimization in drug development projects.

In summary, 3-Bromo-1-(oxolan-3-ylmethyl)pyrazole (CAS No. 1862967-24-5) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as an important compound in contemporary organic synthesis and medicinal chemistry research, with potential for significant contributions to future scientific advancements.